Cas no 816449-69-1 (methyl 4-fluoro-3-(hydroxymethyl)benzoate)
816449-69-1 structure
Product Name:methyl 4-fluoro-3-(hydroxymethyl)benzoate
CAS No:816449-69-1
MF:C9H9FO3
MW:184.164366483688
MDL:MFCD15527250
CID:2101496
PubChem ID:53419691
Update Time:2025-04-21
methyl 4-fluoro-3-(hydroxymethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-fluoro-3-(hydroxymethyl)benzoate
- 816449-69-1
- MFCD15527250
- G90718
- SCHEMBL12808621
- DTXSID001273270
-
- MDL: MFCD15527250
- Inchi: 1S/C9H9FO3/c1-13-9(12)6-2-3-8(10)7(4-6)5-11/h2-4,11H,5H2,1H3
- InChI Key: BGNYVZWFGWVYFM-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(=O)OC)C=C1CO
Computed Properties
- Exact Mass: 184.05357231g/mol
- Monoisotopic Mass: 184.05357231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.5Ų
methyl 4-fluoro-3-(hydroxymethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC501655-100mg |
Methyl 4-fluoro-3-(hydroxymethyl)benzoate |
816449-69-1 | 93% | 100mg |
£218.00 | 2025-02-21 | |
| Apollo Scientific | PC501655-250mg |
Methyl 4-fluoro-3-(hydroxymethyl)benzoate |
816449-69-1 | 93% | 250mg |
£321.00 | 2025-02-21 | |
| Apollo Scientific | PC501655-1g |
Methyl 4-fluoro-3-(hydroxymethyl)benzoate |
816449-69-1 | 93% | 1g |
£649.00 | 2025-02-21 | |
| abcr | AB532058-100 mg |
Methyl 4-fluoro-3-(hydroxymethyl)benzoate; . |
816449-69-1 | 100MG |
€392.40 | 2023-01-02 | ||
| abcr | AB532058-250 mg |
Methyl 4-fluoro-3-(hydroxymethyl)benzoate; . |
816449-69-1 | 250MG |
€559.80 | 2023-01-02 | ||
| abcr | AB532058-1 g |
Methyl 4-fluoro-3-(hydroxymethyl)benzoate; . |
816449-69-1 | 1g |
€1,090.20 | 2023-01-02 | ||
| Alichem | A019095138-1g |
Methyl 4-fluoro-3-(hydroxymethyl)benzoate |
816449-69-1 | 95% | 1g |
$1388.88 | 2023-09-01 | |
| abcr | AB532058-100mg |
Methyl 4-fluoro-3-(hydroxymethyl)benzoate; . |
816449-69-1 | 100mg |
€427.20 | 2025-04-16 | ||
| abcr | AB532058-250mg |
Methyl 4-fluoro-3-(hydroxymethyl)benzoate; . |
816449-69-1 | 250mg |
€610.10 | 2025-04-16 | ||
| abcr | AB532058-1g |
Methyl 4-fluoro-3-(hydroxymethyl)benzoate; . |
816449-69-1 | 1g |
€1192.70 | 2025-04-16 |
methyl 4-fluoro-3-(hydroxymethyl)benzoate Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
816449-69-1 (methyl 4-fluoro-3-(hydroxymethyl)benzoate) Related Products
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- 586374-04-1(2-Fluoro-3-methylbenzoic acid methyl ester)
- 362601-90-9(Methyl 2,5-difluorobenzoate)
- 952480-00-1(Methyl 2,5-difluoro-3-formylbenzoate)
- 2967-93-3(Methyl 2-fluoro-5-methylbenzoate)
- 5292-47-7(Dimethyl 2-fluoroterephthalate)
- 180636-50-4(Methyl 4-fluoro-3-methylbenzoate)
- 13671-00-6(Methyl 2,6-difluorobenzoate)
- 394-35-4(Methyl 2-fluorobenzoate)
- 5292-51-3(1,4-Benzenedicarboxylicacid, 2,5-difluoro-, 1,4-dimethyl ester)
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